Cas no 913721-69-4 (2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine)

• Product Name: 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine
• CAS No: 913721-69-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 749278
• PubChem ID: 11994795
• Update Time: 2025-10-21

2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• Ethanamine, 2-[(2-methoxy-1-naphthalenyl)oxy]-
• 2-(2-methoxynaphthalen-1-yl)oxyethanamine
• 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine

• Inchi： 1S/C13H15NO2/c1-15-12-7-6-10-4-2-3-5-11(10)13(12)16-9-8-14/h2-7H,8-9,14H2,1H3
• InChI Key： WDAZWAQYPTXKMR-UHFFFAOYSA-N
• SMILES： O(CCN)C1C(=CC=C2C=CC=CC2=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 210
• Topological Polar Surface Area: 44.5

Additional information on 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine

Research Briefing on 2-(2-Methoxynaphthalen-1-yl)oxyethan-1-amine (CAS: 913721-69-4): Recent Advances and Applications

The compound 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine (CAS: 913721-69-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine as a key intermediate in the synthesis of novel bioactive molecules. Its naphthalene core, coupled with the methoxy and amine functional groups, offers a versatile scaffold for further chemical modifications. Researchers have explored its utility in the development of small-molecule inhibitors targeting various enzymes and receptors, particularly in the context of cancer and inflammatory diseases.

One of the most notable advancements involves the use of 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine in the design of selective serotonin receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high affinity for 5-HT receptors, suggesting potential applications in the treatment of neurological disorders such as depression and anxiety. The study also reported improved pharmacokinetic properties compared to existing therapeutics, highlighting the compound's promise as a drug candidate.

In addition to its pharmacological potential, recent research has investigated the compound's role in chemical biology. A team at the University of Cambridge utilized 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine as a fluorescent probe to study protein-ligand interactions. The compound's inherent fluorescence properties, combined with its ability to form stable complexes with target proteins, make it a valuable tool for real-time monitoring of biochemical processes.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine have been developed. A 2024 paper in Organic Letters described a catalytic asymmetric synthesis route that yields the compound with high enantiomeric purity, addressing previous challenges in stereoselective synthesis. This advancement is particularly significant for the production of chiral derivatives with enhanced biological activity.

Looking forward, the versatility of 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine continues to inspire new research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its structure can be modified to enhance tissue specificity. Furthermore, computational studies are being conducted to predict novel derivatives with optimized binding affinities for various therapeutic targets.

In conclusion, 2-(2-methoxynaphthalen-1-yl)oxyethan-1-amine (CAS: 913721-69-4) represents a promising compound with diverse applications in medicinal chemistry and chemical biology. The recent developments discussed in this briefing underscore its potential as both a therapeutic agent and a research tool, warranting continued investigation in the field.